Cas no 1806327-56-9 (2-Chloro-6-hydroxyphenylhydrazine)

• Product Name: 2-Chloro-6-hydroxyphenylhydrazine
• CAS No: 1806327-56-9
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD28827285
• CID: 4934866
• PubChem ID: 119018069
• Update Time: 2025-05-22

2-Chloro-6-hydroxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxyphenylhydrazine

• MDL： MFCD28827285
• Inchi： 1S/C6H7ClN2O/c7-4-2-1-3-5(10)6(4)9-8/h1-3,9-10H,8H2
• InChI Key： DDLPNARWIZSZGR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1NN)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2
• Topological Polar Surface Area: 58.3

Additional information on 2-Chloro-6-hydroxyphenylhydrazine

Comprehensive Overview of 2-Chloro-6-hydroxyphenylhydrazine (CAS No. 1806327-56-9): Properties, Applications, and Industry Insights

2-Chloro-6-hydroxyphenylhydrazine (CAS No. 1806327-56-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. As a derivative of phenylhydrazine, this compound features a chloro substituent at the 2-position and a hydroxyl group at the 6-position, which significantly influences its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for heterocyclic synthesis, particularly in the development of novel bioactive molecules.

The compound's CAS registry number 1806327-56-9 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. Recent studies highlight its utility in medicinal chemistry, where it acts as a precursor for antioxidant agents and enzyme inhibitors. This aligns with current industry trends favoring sustainable chemical intermediates that reduce synthetic steps while maintaining high purity standards. Analytical techniques like HPLC and LC-MS are typically employed to verify the compound's stability under various storage conditions.

From an environmental perspective, 2-Chloro-6-hydroxyphenylhydrazine has been investigated for its biodegradation pathways, addressing growing concerns about green chemistry practices. Its water solubility and pH-dependent stability make it a subject of interest in wastewater treatment studies. Manufacturers emphasize cGMP compliance during production to meet the stringent requirements of pharmaceutical excipients and research-grade chemicals.

In material science, the compound's electron-donating properties have shown promise for organic semiconductor applications. This correlates with the surge in demand for flexible electronics components. Patent analyses reveal innovative uses in photocatalysts and ligand design for transition metal complexes, reflecting cross-disciplinary applications that respond to market needs for multi-functional chemicals.

Quality control protocols for CAS 1806327-56-9 typically involve spectroscopic characterization (FTIR, NMR) and thermal analysis (DSC) to ensure batch-to-batch consistency. The compound's storage stability under nitrogen atmosphere has been documented for up to 24 months, making it suitable for long-term research projects. These attributes contribute to its growing adoption in high-throughput screening platforms and combinatorial chemistry workflows.

Emerging applications in bioconjugation chemistry leverage the compound's hydrazine moiety for protein labeling techniques. This addresses the biotechnology sector's need for site-specific modification tools. Recent publications demonstrate its compatibility with click chemistry reactions, particularly in developing targeted drug delivery systems—a hot topic in precision medicine research.

Regulatory aspects of 2-Chloro-6-hydroxyphenylhydrazine production emphasize REACH compliance and proper safety data sheet documentation. The compound's handling precautions are consistent with standard laboratory protocols for hydrazine derivatives, focusing on ventilation requirements and personal protective equipment (PPE). These measures align with global initiatives for responsible chemical management in research institutions.

The market for CAS 1806327-56-9 reflects broader trends in custom synthesis services, where demand fluctuates based on drug discovery pipelines. Suppliers frequently update their technical bulletins with optimized purification methods, including recrystallization techniques using ethanol-water mixtures. Such process improvements cater to the pharmaceutical industry's need for high-purity intermediates with documented impurity profiles.

Academic interest in this compound continues to grow, with structure-activity relationship (SAR) studies exploring modifications to its aromatic core. Computational chemistry approaches using molecular docking software have predicted potential interactions with biological targets, particularly in neurological disorder research. These findings position 2-Chloro-6-hydroxyphenylhydrazine as a valuable scaffold for central nervous system (CNS) drug development.

Industrial-scale production considerations include solvent recovery systems and waste minimization strategies, responding to the circular economy movement in chemical manufacturing. The compound's synthetic versatility allows for cost-effective scaling from milligram to kilogram quantities, meeting diverse requirements from academic laboratories to contract research organizations (CROs).